Cas no 887882-76-0 (8-(4-fluorophenyl)-1-methyl-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-fluorophenyl)-1-methyl-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887882-76-0
• MF: C₂₄H₂₀FN₅O₃
• MW: 445.445708274841
• CID: 5479638
• Update Time: 2025-07-11

8-(4-fluorophenyl)-1-methyl-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(4-fluorophenyl)-1-methyl-3-(1-methyl-2-oxopropyl)-7-phenyl- (9CI)
• 8-(4-fluorophenyl)-1-methyl-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C24H20FN5O3/c1-14(15(2)31)29-22(32)20-21(27(3)24(29)33)26-23-28(20)13-19(16-7-5-4-6-8-16)30(23)18-11-9-17(25)10-12-18/h4-14H,1-3H3
• InChI Key： KWQZHCYYBFXQLZ-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(C3=CC=C(F)C=C3)C1=NC1=C2C(=O)N(C(C)C(=O)C)C(=O)N1C

Additional information on 8-(4-fluorophenyl)-1-methyl-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No 887882-76-0: 8-(4-fluorophenyl)-1-methyl-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

The compound with CAS No 887882-76-0, known as 8-(4-fluorophenyl)-1-methyl-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of imidazopurine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a central imidazo[1,2-g]purine ring system with multiple substituents. The presence of a fluorophenyl group at position 8 and a phenyl group at position 7 introduces significant electronic and steric effects that can influence its pharmacokinetic properties and interactions with biological targets. Additionally, the methyl group at position 1 and the 3-keto-butanoyl group at position 3 further enhance its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in various pathological conditions. For instance, research has demonstrated its ability to inhibit specific kinases and enzymes that play critical roles in cancer progression and inflammatory diseases. The incorporation of the fluorophenyl group has been shown to improve the compound's bioavailability and selectivity for its target proteins.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the substitution patterns on the imidazo[1,2-g]purine core, enabling the optimization of its pharmacological properties. Researchers have also explored alternative synthetic routes to enhance yield and reduce production costs.

In terms of biological evaluation, this compound has been tested in various in vitro models to assess its cytotoxicity against cancer cell lines and its ability to modulate signaling pathways such as the MAPK/ERK pathway. Preliminary results indicate promising activity in inhibiting cell proliferation while showing minimal toxicity to normal cells. These findings underscore its potential as a lead candidate for anticancer drug development.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding mode of this compound with its target proteins. These studies reveal that the methyl group at position 1 plays a crucial role in stabilizing interactions within the binding pocket. The presence of the keto-butanoyl group further enhances binding affinity through hydrogen bonding interactions.

The development of this compound also aligns with current trends in medicinal chemistry towards creating more potent and selective small molecule inhibitors. Its unique structure allows for further modification to improve efficacy while maintaining favorable pharmacokinetic profiles.

In conclusion, CAS No 887882-76-0 represents a cutting-edge advancement in imidazopurine chemistry with promising applications in therapeutic development. Continued research into its biological mechanisms and optimization strategies will undoubtedly pave the way for novel treatments targeting complex diseases such as cancer and inflammation.